Cas no 1304224-68-7 (3-(2,4,6-trimethylphenoxy)propan-1-amine)

• Product Name: 3-(2,4,6-trimethylphenoxy)propan-1-amine
• CAS No: 1304224-68-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5790582
• PubChem ID: 60729946
• Update Time: 2025-10-29

3-(2,4,6-trimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1304224-68-7
• AKOS009164232
• CS-0280825
• EN300-1850611
• 3-(Mesityloxy)propan-1-amine
• 3-(2,4,6-trimethylphenoxy)propan-1-amine
• 1-Propanamine, 3-(2,4,6-trimethylphenoxy)-

• Inchi： 1S/C12H19NO/c1-9-7-10(2)12(11(3)8-9)14-6-4-5-13/h7-8H,4-6,13H2,1-3H3
• InChI Key： QWKMAWCEOGMIFN-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 302.8±30.0 °C(Predicted)
• pka: 9?+-.0.10(Predicted)

Additional information on 3-(2,4,6-trimethylphenoxy)propan-1-amine

Introduction to 3-(2,4,6-trimethylphenoxy)propan-1-amine (CAS No. 1304224-68-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-(2,4,6-trimethylphenoxy)propan-1-amine, identified by the chemical abstracts service number 1304224-68-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of a trimethylphenyl group and an amine substituent on a propyl backbone imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound’s structure, featuring a highly substituted aromatic ring and an aliphatic amine, suggests versatility in its reactivity. Such structural features are often exploited in the design of novel pharmaceutical agents, where specific functional groups contribute to desired biological activities. The 2,4,6-trimethylphenoxy moiety, in particular, introduces steric hindrance and electronic effects that can modulate interactions with biological targets, making it a focal point for synthetic chemists and medicinal researchers.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,4,6-trimethylphenoxy)propan-1-amine. Preliminary studies have indicated that this compound may exhibit properties relevant to neurological and immunomodulatory processes. The aromatic ring’s ability to engage in hydrophobic interactions with protein targets, combined with the amine’s capacity to form hydrogen bonds, positions it as a promising scaffold for drug development. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 3-(2,4,6-trimethylphenoxy)propan-1-amine is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution or reductive amination. This ease of synthesis allows for rapid exploration of derivatives and analogs, enabling researchers to fine-tune its properties for specific applications. The flexibility offered by the propyl chain and the aromatic substituent provides a rich ground for structural diversification.

The pharmaceutical industry has been particularly keen on exploring novel amine derivatives for their therapeutic potential. The amine group in 3-(2,4,6-trimethylphenoxy)propan-1-amine is a key pharmacophore that can interact with various biological systems. Its basic nature allows it to participate in salt formation and protonation events, which are critical for drug absorption and distribution. Additionally, the compound’s lipophilicity, influenced by the trimethylphenyl group, can enhance its ability to cross biological membranes.

Recent advances in computational chemistry have further accelerated the study of 3-(2,4,6-trimethylphenoxy)propan-1-amine. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided insights into potential binding modes and affinity profiles, guiding experimental design and optimization efforts. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The chemical behavior of 3-(2,4,6-trimethylphenoxy)propan-1-amine also makes it a useful tool in material science applications. Its ability to participate in polymerization reactions or act as a ligand in catalytic systems has been explored by researchers seeking novel materials with tailored properties. The compound’s stability under various conditions further enhances its utility in these contexts.

As research continues to unfold, the potential applications of 3-(2,4,6-trimethylphenoxy)propan-1-amine are likely to expand beyond traditional pharmaceutical uses. Its unique structural features make it a versatile building block for more complex molecules designed for specific purposes. Whether used as an intermediate in synthesis or as a lead compound for drug development,1304224-68-7 represents a significant asset in the chemical biologist’s toolkit.

In conclusion,3-(2,4,6-trimethylphenoxy)propan-1-amine stands out as a compound with multifaceted potential across multiple scientific disciplines. Its structural characteristics offer opportunities for innovation in pharmaceuticals,material science, and beyond. As research progresses,1304224-68-7 will undoubtedly continue to play a crucial role in advancing our understanding of molecular interactions and developing new solutions to complex problems.